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Compound of Interest

Compound Name: Atractylol

Cat. No.: B15158572 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Atractylol is a key bioactive sesquiterpenoid found in the rhizomes of Atractylodes species,

such as Atractylodes macrocephala and Atractylodes chinensis. It is known for a variety of

pharmacological activities. Ultrasonic-assisted extraction (UAE) is an efficient and modern

technique for the extraction of bioactive compounds from plant materials. This method utilizes

the energy of ultrasonic waves to facilitate the release of target compounds from the plant

matrix, often resulting in higher yields, shorter extraction times, and reduced solvent

consumption compared to conventional methods. These application notes provide a detailed

protocol for the ultrasonic-assisted extraction of Atractylol and related compounds from

Atractylodes rhizomes.

Data Presentation: Optimized Ultrasonic-Assisted
Extraction Parameters
The following tables summarize the optimized parameters for the ultrasonic-assisted extraction

of active components from Atractylodes species as reported in various studies.

Table 1: Optimized UAE Parameters for Active Components from Atractylode macrocephala
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Parameter Optimal Value Reference

Granularity of Material 0.1 mm [1]

Repetition of Ultrasonic

Process
3 times [1]

Soaking Time (before

ultrasound)
30 min [1]

Ratio of Liquid to Material 10:1 (v/w) [1]

Soaking Time (after

ultrasound)
2.6 h [1]

Ultrasonic Time 15.5 min [1]

Ultrasonic Power 531 W [1]

Solvent Water [1]

Table 2: Optimized UAE Parameters for Sesquiterpenoids from Atractylodes Macrocephala

Rhizoma

Parameter Optimal Value Reference

Particle Size 120 mesh [2]

Extraction Time 26 min [2]

Extraction Temperature 39°C [2]

Solvent Volume (Chloroform) 31 mL [2]

Table 3: Optimized UAE Parameters for Polysaccharides from Atractylodes chinensis
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Parameter Optimal Value Reference

pH 11 [3][4]

Solid-Liquid Ratio 1:20 (w/v) [3][4]

Ultrasonic Power 450 W [3][4]

Ultrasonication Time 30 min [3][4]

Experimental Protocols
This section provides a detailed methodology for the ultrasonic-assisted extraction of

Atractylol, based on the parameters identified in the literature.

1. Materials and Equipment:

Dried rhizomes of Atractylodes macrocephala

Grinder or mill

Sieves (e.g., 120 mesh)

Ultrasonic bath or probe sonicator with temperature and power control

Extraction vessel (e.g., beaker or flask)

Filtration apparatus (e.g., filter paper, vacuum filtration system)

Rotary evaporator

Solvents (e.g., water, chloroform, ethanol)

Analytical balance

2. Sample Preparation:

Obtain dried rhizomes of Atractylodes macrocephala.

Grind the rhizomes into a fine powder using a grinder or mill.
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Sieve the powder to obtain the desired particle size (e.g., 120 mesh) for uniform extraction.

[2]

Accurately weigh the desired amount of powdered plant material.

3. Ultrasonic-Assisted Extraction Procedure (General Protocol):

Place the weighed powder into the extraction vessel.

Add the selected solvent (e.g., chloroform) at the optimized liquid-to-solid ratio (e.g., 31 mL

for a specific sample size as per the study).[2]

For aqueous extractions, pre-soak the material for 30 minutes before sonication.[1]

Place the extraction vessel in the ultrasonic bath or immerse the ultrasonic probe into the

slurry.

Set the ultrasonic device to the desired power (e.g., 531 W) and temperature (e.g., 39°C).[1]

[2]

Begin sonication for the predetermined extraction time (e.g., 26 minutes).[2]

After the initial extraction, the process can be repeated multiple times for exhaustive

extraction.[1]

Following sonication, allow the mixture to soak for an extended period if required by the

specific protocol (e.g., 2.6 hours).[1]

Separate the extract from the solid residue by filtration.

Concentrate the filtrate using a rotary evaporator under reduced pressure to obtain the crude

extract.

The crude extract can then be further purified and analyzed for Atractylol content, typically

using High-Performance Liquid Chromatography (HPLC).

Visualizations
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Experimental Workflow for Ultrasonic-Assisted Extraction of Atractylol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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